2-amino-4',4',6',7,7-pentamethyl-2',5-dioxo-5,6,7,8-tetrahydro-4'H-spiro[chromene-4,1'-pyrrolo[3,2,1-ij]quinoline]-3-carbonitrile

• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 2'-amino-7',7',9,11,11-pentamethyl-2,5'-dioxospiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,4'-6,8-dihydrochromene]-3'-carbonitrile
• InChI: InChI=1S/C25H25N3O3/c1-13-9-24(4,5)28-20-14(13)7-6-8-15(20)25(22(28)30)16(12-26)21(27)31-18-11-23(2,3)10-17(29)19(18)25/h6-9H,10-11,27H2,1-5H3
• InChI Key: OEAFLJIYCQNYCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N2C3=C1C=CC=C3C4(C2=O)C(=C(OC5=C4C(=O)CC(C5)(C)C)N)C#N)(C)C

Description

2-amino-4’,4’,6’,7,7-pentamethyl-2’,5-dioxo-5,6,7,8-tetrahydro-4’H-spiro[chromene-4,1’-pyrrolo[3,2,1-ij]quinoline]-3-carbonitrile is a complex organic compound characterized by its unique spiro structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-amino-4’,4’,6’,7,7-pentamethyl-2’,5-dioxo-5,6,7,8-tetrahydro-4’H-spiro[chromene-4,1’-pyrrolo[3,2,1-ij]quinoline]-3-carbonitrile typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction parameters such as temperature, pressure, and pH are meticulously controlled. The use of automated systems for monitoring and adjusting these parameters is crucial to maintain consistency and efficiency in production.

Chemical Reactions Analysis

Types of: